Cas no 879896-60-3 (5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile)

• Product Name: 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile
• CAS No: 879896-60-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD23350939
• CID: 4663632
• PubChem ID: 66606945
• Update Time: 2025-11-06

5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpiperazin-1-yl)pyridine-2-carbonitrile
• Z1348315961
• 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile

• MDL： MFCD23350939
• Inchi： 1S/C11H14N4/c1-14-4-6-15(7-5-14)11-3-2-10(8-12)13-9-11/h2-3,9H,4-7H2,1H3
• InChI Key： IDJQEWVOVVIDNV-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(C#N)=CC=2)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 43.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile

Recent Advances in the Study of 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile (CAS: 879896-60-3)

The compound 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile (CAS: 879896-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug discovery and development.

One of the key areas of research involving 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Recent publications have highlighted the compound's utility in the design of selective inhibitors for kinases such as JAK2 and ALK, which are implicated in hematologic malignancies and solid tumors, respectively. The compound's ability to modulate kinase activity with high specificity makes it a valuable tool in medicinal chemistry.

In addition to its applications in kinase inhibition, 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile has also been investigated for its potential in central nervous system (CNS) disorders. Studies have explored its interactions with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. Preliminary findings suggest that derivatives of this compound may exhibit neuroprotective effects, opening new avenues for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.

The synthesis and optimization of 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in large-scale pharmaceutical applications. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper understanding of the molecular interactions that underpin its biological activity, guiding the design of more potent and selective analogs.

Despite these promising developments, challenges remain in the clinical translation of 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated efficacy in early-stage research underscore its potential as a cornerstone in the development of next-generation therapeutics.

In conclusion, 5-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile (CAS: 879896-60-3) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse applications, from kinase inhibition to CNS therapy, highlight its broad utility in drug discovery. Continued investigation into its pharmacological properties and synthetic optimization will be crucial for unlocking its full therapeutic potential and advancing it toward clinical use.